Valine-1-14C
Overview
Description
Valine-1-14C is a radioactive isotope of valine, an essential amino acid that plays a crucial role in protein synthesis and muscle metabolism. The radioactive labeling of valine with carbon-14 allows for the tracking of its metabolic fate in living organisms, making it a valuable tool in scientific research. In
Scientific Research Applications
Respiration and Metabolism in Plants and Insects
- Respiration in Plants : Valine-1-14C has been instrumental in studying the respiration of valine in various plant tissues. For example, in peas, cabbages, pineapples, and bananas, a significant proportion of absorbed Valine-1-14C is metabolized into compounds other than valine, mainly CO2, acids, and amino acids (Dunford, Kirk, & Rees, 1990).
- Protein Synthesis in Insects : Valine-1-14C has been used to explore protein synthesis in insect tissues. Studies on the blowfly, Calliphora erythrocephala, showed that its fat body synthesizes protein that is released into the surrounding incubation medium, with the highest incorporation rates observed in larvae (Price, 1966).
Protein Synthesis and Degradation in Mammalian Cells
- Brain Protein Synthesis : Double labeling studies with Valine-1-14C have been used to investigate changes in brain protein synthesis. In goldfish, more valine was incorporated in the brains of trained fish compared to untrained ones, suggesting a change in the pattern of protein synthesis after acquiring new behavior (Shashoua, 1976).
- Insulin and Proteolysis in Liver : The impact of insulin on protein degradation, as measured by the turnover of free valine, was studied in isolated rat livers. Insulin was found to inhibit the net increase in valine accumulation, implying a reduction in proteolysis (Mortimore & Mondon, 1970).
RNA and Protein Synthesis in Sea Urchins
- Macromolecular Synthesis in Oocytes : Research using Valine-1-14C showed that oocytes of the sea urchin Lytechinus pictus incorporate significant amounts of valine into RNA and proteins, indicating substantial intrinsic RNA and protein synthesis in contrast to many other organisms (Piatigorsky, Ozaki, & Tyler, 1967).
properties
IUPAC Name |
2-amino-2-methyl(114C)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7)/i3+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUOOLUPWFVMBKG-YZRHJBSPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)([14C](=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00919582 | |
Record name | 2-Methyl(1-~14~C)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00919582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
105.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Valine-1-14C | |
CAS RN |
917-98-6 | |
Record name | Valine-1-14C | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000917986 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methyl(1-~14~C)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00919582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.